Cas no 62381-37-7 (2,6-Octadienedioic acid, 2,7-dimethyl-, diethyl ester, (E,E)-)

• Product Name: 2,6-Octadienedioic acid, 2,7-dimethyl-, diethyl ester, (E,E)-
• CAS No: 62381-37-7
• MF: C₁₄H₂₂O₄
• MW: 254.322084903717
• CID: 446985
• PubChem ID: 71386985
• Update Time: 2025-04-19

2,6-Octadienedioic acid, 2,7-dimethyl-, diethyl ester, (E,E)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Octadienedioic acid, 2,7-dimethyl-, diethyl ester, (E,E)-
• diethyl 2,7-dimethylocta-2,6-dienedioate
• 62381-37-7
• DTXSID50809126

• Inchi： 1S/C14H22O4/c1-5-17-13(15)11(3)9-7-8-10-12(4)14(16)18-6-2/h9-10H,5-8H2,1-4H3
• InChI Key： SUHQOONQTHSZKR-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)=CCCC=C(C(=O)OCC)C)=O

Computed Properties

• Exact Mass: 254.15186
• Monoisotopic Mass: 254.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6